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Compound of Interest

Compound Name: T-1330

Cat. No.: B016545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hindered phenolic antioxidant T-1330
against other commonly used alternatives. The following sections present a summary of their

performance based on experimental data, detailed methodologies for key experiments, and

visual representations of the antioxidant mechanism and experimental workflows.

Comparative Performance Data
The efficacy of hindered phenolic antioxidants is critically dependent on the polymer matrix,

processing conditions, and the end-use environment. The tables below summarize key

performance indicators for T-1330 and other hindered phenolic antioxidants in High-Density

Polyethylene (HDPE) and Polypropylene Random Copolymer (PP-R).

Table 1: Performance in High-Density Polyethylene (HDPE)
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Antioxidant
Concentrati
on (wt%)

Test
Method

Oxidation
Induction
Time (OIT)
at 210°C
(min)

Melt Flow
Rate (MFR)
after
multiple
extrusions
(g/10 min)

Key
Findings

T-1330

(Irganox

1330)

0.1 OIT (DSC) 97.25

Not explicitly

stated, but

noted as

having

excellent

processing

property.

Showed the

most

excellent

processing

property and

oxidation

resistance

behavior

among the

tested

antioxidants

in HDPE.[1]

Irganox 1010 0.1 OIT (DSC) 89.73

Higher than

T-1330,

indicating

less

processing

stability.

Demonstrate

d good

oxidation

resistance

but was

inferior to T-

1330 in

processing

stability.[1]

Irganox 1024 0.1 OIT (DSC) Lower than T-

1330 and

Irganox 1010

Higher than

T-1330 and

Irganox 1010

Showed

lower

performance

in both

processing

and oxidation

resistance

compared to

T-1330 and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/346793977_Hindered_phenolic_antioxidants_as_heat-oxygen_stabilizers_for_HDPE
https://www.researchgate.net/publication/346793977_Hindered_phenolic_antioxidants_as_heat-oxygen_stabilizers_for_HDPE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irganox 1010.

[1]

Irganox 3114 0.1 OIT (DSC)

Lower than T-

1330 and

Irganox 1010

Higher than

T-1330 and

Irganox 1010

Exhibited

lower

performance

in both

processing

and oxidation

resistance

compared to

T-1330 and

Irganox 1010.

[1]

Table 2: Performance in Polypropylene Random Copolymer (PP-R) Pipes

Antioxidant Test Method
Oxidation
Induction Time
(OIT) at 210°C (min)

Key Findings

T-1330 (Irganox 1330) OIT (DSC)

Noted as showing

good resistance to

thermal oxidation.

Present in the pipe

with the best thermal

stability (OIT of 25 ±

0.5 min), in

combination with

Irganox 1010 and

Irgafos 168.[2]

Irganox 1010 OIT (DSC)

Showed good

resistance to thermal

oxidation.

A key component of

the antioxidant

package in the best-

performing pipe.

Irganox 1076 OIT (DSC)

Demonstrated good

resistance to thermal

oxidation.

Included for its known

performance as a

primary antioxidant.
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Table 3: Discoloration (Yellowness Index)

Direct comparative data for the Yellowness Index of T-1330 against other specific hindered

phenolic antioxidants was not readily available in the searched literature. However, it is a

known phenomenon that phenolic antioxidants can contribute to discoloration (yellowing) in

polymers, particularly upon exposure to heat, light, and oxides of nitrogen. The degree of

discoloration can be influenced by the specific chemical structure of the antioxidant and its

transformation products.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Oxidation Induction Time (OIT)
This test determines the thermal stability of a material in an oxidative atmosphere.

Apparatus: Differential Scanning Calorimeter (DSC).

Procedure (based on ISO 11357-6):

A small sample (typically 5-10 mg) of the polymer containing the antioxidant is placed in

an aluminum pan.

The sample is heated to the specified isothermal test temperature (e.g., 210°C) under a

nitrogen atmosphere at a defined heating rate (e.g., 20°C/min).

Once the temperature is stable, the gas is switched from nitrogen to oxygen at the same

flow rate.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak

is recorded as the OIT.

Melt Flow Rate (MFR)
This test measures the ease of flow of a molten thermoplastic polymer.

Apparatus: Extrusion Plastometer (Melt Flow Indexer).
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Procedure (based on ASTM D1238):

The apparatus is preheated to a specified temperature (e.g., 230°C for PP-R).

A specified mass of the polymer is loaded into the heated barrel.

A standard weight is placed on the piston to apply a constant load (e.g., 2.16 kg for PP-R).

The molten polymer is extruded through a standard die.

The extrudate is cut at regular intervals and weighed.

The MFR is calculated in grams of polymer extruded per 10 minutes.

Yellowness Index (YI)
This test quantifies the degree of yellowness of a plastic sample.

Apparatus: Spectrophotometer or Colorimeter.

Procedure (based on ASTM E313):

The instrument is calibrated using a standard white reference.

The tristimulus values (X, Y, Z) of the polymer sample are measured.

The Yellowness Index is calculated from these values using a standard formula. A higher

YI value indicates a greater degree of yellowness.

Mandatory Visualizations
Antioxidant Mechanism of Hindered Phenols
Hindered phenolic antioxidants function as primary antioxidants by interrupting the free-radical

chain mechanism of polymer degradation. They donate a hydrogen atom from their sterically

hindered hydroxyl group to reactive radicals, thereby neutralizing them and forming a stable

phenoxy radical that does not readily participate in further degradation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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